Cas no 61415-74-5 (2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester)
61415-74-5 structure
Product Name:2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester
CAS No:61415-74-5
MF:C18H15NO4
MW:309.316004991531
CID:480322
PubChem ID:11066826
Update Time:2025-04-19
2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester
- dimethyl 6-aminoanthracene-2,3-dicarboxylate
- DTXSID40454028
- 61415-74-5
-
- Inchi: 1S/C18H15NO4/c1-22-17(20)15-8-12-5-10-3-4-14(19)7-11(10)6-13(12)9-16(15)18(21)23-2/h3-9H,19H2,1-2H3
- InChI Key: IOJHPRUTFGNPKX-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=CC2=CC3C=CC(=CC=3C=C2C=1)N)=O
Computed Properties
- Exact Mass: 309.10015
- Monoisotopic Mass: 309.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- PSA: 78.62
2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
61415-74-5 (2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester) Related Products
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